Cas no 152237-15-5 (Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-)

• Product Name: Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-
• CAS No: 152237-15-5
• MF: C₈H₁₃FO₂
• MW: 160.186026334763
• CID: 99315
• PubChem ID: 165430151
• Update Time: 2025-04-18

Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2S)-rel-
• Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, trans- (9CI)
• Cyclopropanecarboxylic acid,2-fluoro-,1,1-dimethylethyl ester,trans-(9ci)
• 152237-15-5

• Inchi： 1S/C8H13FO2/c1-8(2,3)11-7(10)5-4-6(5)9/h5-6H,4H2,1-3H3/t5-,6-/m0/s1
• InChI Key： HABIHZMRBKTLDZ-WDSKDSINSA-N
• SMILES： F[C@H]1C[C@@H]1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 160.08999
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3